Cas no 1369900-33-3 (Methyl 2-(tert-butyl)thiazole-5-carboxylate)

• Product Name: Methyl 2-(tert-butyl)thiazole-5-carboxylate
• CAS No: 1369900-33-3
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 4820563
• Update Time: 2025-05-25

Methyl 2-(tert-butyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(tert-butyl)thiazole-5-carboxylate

• Inchi： 1S/C9H13NO2S/c1-9(2,3)8-10-5-6(13-8)7(11)12-4/h5H,1-4H3
• InChI Key： DOIPNJBECCNEAZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CN=C1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4

Additional information on Methyl 2-(tert-butyl)thiazole-5-carboxylate

Methyl 2-(tert-butyl)thiazole-5-carboxylate: A Comprehensive Overview

Methyl 2-(tert-butyl)thiazole-5-carboxylate, also known by its CAS number 1369900-33-3, is a compound of significant interest in various fields of chemistry and materials science. This compound belongs to the class of thiazole derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design, polymer synthesis, and sensor technologies.

The molecular structure of Methyl 2-(tert-butyl)thiazole-5-carboxylate consists of a thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, with a methyl ester group at the 5-position and a tert-butyl substituent at the 2-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of thiazole derivatives in the development of advanced materials. For instance, researchers have explored the use of Methyl 2-(tert-butyl)thiazole-5-carboxylate as a monomer in the synthesis of functional polymers with tailored properties. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications in aerospace and automotive industries.

In addition to its role in polymer chemistry, Methyl 2-(tert-butyl)thiazole-5-carboxylate has shown promise in drug discovery efforts. The compound's ability to act as a bioisostere for certain pharmacophores has led to its investigation as a potential lead compound in the development of novel therapeutic agents. Recent research has focused on its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit key inflammatory pathways in vitro.

The synthesis of Methyl 2-(tert-butyl)thiazole-5-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

From an analytical standpoint, the physical and chemical properties of Methyl 2-(tert-butyl)thiazole-5-carboxylate have been extensively characterized using modern spectroscopic techniques such as NMR, IR, and UV-Vis spectroscopy. These studies have provided valuable insights into the compound's electronic structure and reactivity, further aiding its application in diverse chemical systems.

In conclusion, Methyl 2-(tert-butyl)thiazole-5-carboxylate stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and application methodologies, positions it as a key player in future innovations within materials science and pharmaceutical research.